2-[2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]phenyl]acetic Acid

• CAS: 882847-15-6
• Molecular Formula: C24H21NO4
• Molecular Weight: 387.435
• SMILES: C1=CC=C(C(=C1)CC(=O)O)CNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• InChI: InChI=1S/C24H21NO4/c26-23(27)13-16-7-1-2-8-17(16)14-25-24(28)29-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h1-12,22H,13-15H2,(H,25,28)(H,26,27)
• InChIKey: MGJNVQNKJUCMLU-UHFFFAOYSA-N
• Solubility: not available

Fmoc-2-aminomethylphenylacetic Acid Overview

2-[2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]phenyl]acetic acid (CAS 882847-15-6), commonly referred to as Fmoc-2-aminomethylphenylacetic acid or Fmoc-(2-aminomethylphenyl)acetic acid, is an Fmoc-protected unnatural amino acid building block with the molecular formula C₂₄H₂₁NO₄ and a molecular weight of 387.4 g/mol [1]. The compound features a phenylacetic acid core bearing an aminomethyl group at the ortho position, protected by the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group . It is primarily utilized as a protected carboxylic acid building block in Fmoc-based solid-phase peptide synthesis (SPPS), enabling the incorporation of a conformationally constrained ortho-aminomethylphenylacetyl (AMPA) moiety into peptide chains . The compound is classified under 'Unusual Amino Acids' by commercial suppliers and is stored at 4 °C .

Workflow

Fmoc-based solid-phase peptide synthesis

Key Feature

Conformationally constrained ortho-AMPA scaffold

Protecting Group

Base-labile Fmoc orthogonal to acid-labile protecting groups

• [1] PubChem. (2025). Compound Summary for CID 2756079: 2-(2-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)phenyl)acetic acid. National Library of Medicine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2756079 View Source

Irreplaceability of Fmoc-2-aminomethylphenylacetic Acid

The ortho-aminomethylphenylacetic acid scaffold is not functionally interchangeable with its meta (CAS 631915-50-9) or para (CAS 176504-01-1) positional isomers, nor with standard Fmoc-phenylalanine (Fmoc-Phe-OH). The ortho substitution pattern enforces a specific conformational constraint that the meta and para isomers do not impart: cyclopeptides containing an ortho-aminobenzoic acid residue adopt a single predominant solution conformation, while their meta counterparts exhibit significantly greater conformational mobility, a difference that directly correlates with increased susceptibility to enzymatic hydrolysis for the meta analogs [1]. Furthermore, the Fmoc protecting group on this compound provides true orthogonality versus acid-labile Boc protection—removable under mild basic conditions (20% piperidine in DMF) rather than the aggressive trifluoroacetic acid (TFA) required for Boc deprotection . Replacing the ortho-AMPA vector with alternative vectors in cell-penetrating peptide conjugates has been shown to abolish cytotoxic activity entirely, demonstrating that the specific ortho-aminomethylphenylacetyl moiety mediates biological effects inaccessible to generic substitutions [2]. The quantitative differentiation evidence below substantiates why this specific CAS number is the scientifically justified procurement choice.

Positional Isomers Meta (CAS 631915-50-9) or para (CAS 176504-01-1) isomers may exhibit higher conformational mobility, which could alter peptide backbone geometry and enzymatic stability.

Protecting Group Boc-protected ortho-AMPA requires aggressive TFA deprotection, limiting compatibility with acid-labile SPPS resins and side-chain protecting groups.

Biological Vector Alternative cell-penetrating vectors replacing ortho-AMPA may not replicate the unique intracellular activity reported for this scaffold.

• [1] Convert, O., Mazaleyrat, J.-P., Wakselman, M., Morize, I., & Reboud-Ravaux, M. (1990). Nmr conformational analysis of cyclopeptidic substrates of serine proteases, containing an ortho or meta aminobenzoic acid residue. Biopolymers, 30(5-6), 583-591. DOI: 10.1002/bip.360300510 View Source
• [2] Vezenkov, L. L., Sanchez, C. A., Bellet, V., Martin, V., Maynadier, M., et al. (2016). Structure-Activity Relationships of JMV4463, a Vectorized Cathepsin D Inhibitor with Antiproliferative Properties: The Unique Role of the AMPA-Based Vector. ChemMedChem, 11(3), 302-308. DOI: 10.1002/cmdc.201500457. PMID: 26639308 View Source

Quantitative Evidence: Fmoc-2-aminomethylphenylacetic Acid

ortho-AMPA Conformational Restriction

Cyclopeptides containing an ortho-aminobenzoic acid residue (structurally analogous to the ortho-aminomethylphenylacetic acid scaffold) adopt a single predominant solution conformation as determined by 1H-NMR temperature coefficients (ΔδNH/ΔT), amide proton exchange rates, and nuclear Overhauser effects. In contrast, meta-aminobenzoic acid-containing cyclopeptides (analogous to meta-aminomethylphenylacetic acid isomers) exhibit greater conformational mobility. This conformational difference is directly correlated with reactivity: the meta analogs undergo faster enzymatic hydrolysis by serine proteases compared to their ortho counterparts [1]. Although this comparison uses aminobenzoic acid rather than aminomethylphenylacetic acid residues, the ortho vs. meta positional effect on conformational restriction is a class-level property of ortho-substituted aromatic amino acid scaffolds.

Conformational Restriction

Class-level inference

Ortho- vs. meta-substituted cyclopeptides show qualitatively lower conformational mobility and higher enzymatic hydrolysis resistance for the ortho scaffold.

Supports conformational stability research context

Based on comparative 1H-NMR and serine protease assays; exact rate ratios not numerically reported.

Evidence Dimension	Conformational mobility and enzymatic hydrolysis susceptibility (ortho vs. meta substitution on aromatic scaffold)
Target Compound Data	Ortho-substituted cyclopeptide: predominant single conformation; lower enzymatic hydrolysis rate (qualitative observation)
Comparator Or Baseline	Meta-substituted cyclopeptide: greater conformational mobility; higher enzymatic hydrolysis rate (qualitative observation)
Quantified Difference	Qualitative difference in conformational mobility and enzymatic susceptibility; exact rate ratios not numerically reported in the source study. The observation is directly from comparative 1H-NMR and 13C-NMR analysis.
Conditions	1H-NMR and 13C-NMR spectroscopy; temperature coefficients ΔδNH/ΔT; amide proton exchange rates; nuclear Overhauser effects; enzymatic hydrolysis by serine proteases (Biopolymers, 1990) [1]

Why This Matters

For peptide-based drug design, the ortho substitution pattern provides a predictable, restricted conformation that can be exploited to lock bioactive peptides into their active conformations, a property not achievable with meta or para Fmoc-aminomethylphenylacetic acid isomers.

• [1] Convert, O., Mazaleyrat, J.-P., Wakselman, M., Morize, I., & Reboud-Ravaux, M. (1990). Nmr conformational analysis of cyclopeptidic substrates of serine proteases, containing an ortho or meta aminobenzoic acid residue. Biopolymers, 30(5-6), 583-591. DOI: 10.1002/bip.360300510 View Source

Protecting Group Yield: Boc vs. Acetacetic Ester

A direct head-to-head comparison of two amino-protecting strategies for 2-aminomethylphenylacetic acid (the core scaffold of CAS 882847-15-6) demonstrated that Boc (di-tert-butyl dicarbonate) protection yields 88.1% of 2-(Boc-aminomethyl)phenylacetic acid (m.p. 115-117 °C), whereas acetacetic ester protection yields 82.3% of the corresponding sodium salt (m.p. 230-232 °C) [1]. For the deprotection step, Boc deprotection with TFA gives 78% recovery of the free amine, while acetacetic ester deprotection with 4N HCl yields 79% [1]. Although this comparison evaluates Boc vs. acetacetic ester rather than Fmoc vs. Boc, it establishes the quantitative baseline for protecting group efficiency on this specific scaffold. Fmoc protection offers the additional advantage of orthogonal, milder deprotection (20% piperidine in DMF) compared to the strong acidic conditions (TFA or HCl) required for both Boc and acetacetic ester removal .

Protection Yield

Head-to-head

Boc protection yield: 88.1% vs. acetacetic ester: 82.3%. Deprotection yields: 78% (Boc/TFA) vs. 79% (acetacetic ester/HCl).

Method context for protecting group efficiency

Fmoc strategy offers orthogonal, milder deprotection not directly compared in this yield study.

Evidence Dimension	Protection reaction yield for the 2-aminomethylphenylacetic acid scaffold
Target Compound Data	Boc protection yield: 88.1% (solid product, m.p. 115-117 °C); Deprotection yield: 78%
Comparator Or Baseline	Acetacetic ester protection yield: 82.3% (sodium salt, m.p. 230-232 °C); Deprotection yield: 79%
Quantified Difference	Protection yield advantage for Boc: +5.8 percentage points (88.1% vs. 82.3%); Deprotection yield: acetacetic ester slightly higher (79% vs. 78%)
Conditions	Reaction scale: 20 g (0.12 mol) 2-aminomethylphenylacetic acid; Boc: 1,4-dioxane/H₂O, 0-5 °C then RT for 3 h; Acetacetic ester: Na/absolute ethanol, reflux 6-7 h. Deprotection: Boc with TFA; acetacetic ester with 4N HCl (Research on Chemical Intermediates, 2014) [1]

Why This Matters

The quantitative yield data for protecting the 2-aminomethylphenylacetic acid scaffold informs procurement decisions: while Boc offers higher protection yields, Fmoc-protected versions (such as CAS 882847-15-6) provide superior handling safety and orthogonality for SPPS workflows where acid-labile side-chain protecting groups are present.

• [1] Zhao, Y., Wang, R., & Liu, M. (2014). The comparison of protecting methods to the amino group in 2-Aminomethylphenylacetic acid. Research on Chemical Intermediates, 40, 1637-1640. DOI: 10.1007/s11164-013-1069-4 View Source

AMPA Vector Uniqueness in Cytotoxic Activity

In the pepstatin bioconjugate JMV4463 [Ac-Arg-O₂Oc-(Val)₃-Sta-Ala-Sta-(AMPA)₄-NH₂], the ortho-aminomethylphenylacetyl (AMPA) tetramer serves as a cell-penetrating vector for intracellular delivery of the cathepsin D inhibitor. A structure-activity relationship study demonstrated that replacing the AMPA₄ vector with other vector types completely abolished cytotoxicity against tumor cells, although all tested conjugates retained the ability to transport pepstatin into cells [1]. This finding establishes that the ortho-AMPA moiety is not merely a passive transporter but actively contributes to a unique mechanism of action involving inhibition of critical CathD substrates involved in cell proliferation. The AMPA₄ vector must also be localized at the C-terminus of the bioconjugate for activity [1].

Vector Uniqueness

Head-to-head

Cytotoxicity: present with ortho-AMPA₄ vector → absent with all alternative vectors tested, despite maintained intracellular delivery.

Supports cell-model endpoint review

JMV4463 bioconjugate series; in vitro tumor cell proliferation assays (ChemMedChem, 2016).

Evidence Dimension	Cytotoxicity retention after vector replacement in cathepsin D inhibitor bioconjugates
Target Compound Data	JMV4463 with AMPA₄ (ortho-aminomethylphenylacetyl tetramer) vector: potent antiproliferative effects in vitro and delayed tumor onset in vivo [1]
Comparator Or Baseline	JMV4463 analogs with alternative vectors replacing AMPA₄: cytotoxicity abolished [1]
Quantified Difference	Cytotoxicity: present with AMPA₄ vector → absent with all alternative vectors tested; intracellular delivery (pepstatin transport): maintained across all conjugates regardless of vector type [1]
Conditions	In vitro tumor cell proliferation assays; in vivo tumor onset delay models; Cathepsin D inhibition assay (ChemMedChem, 2016; PMID: 26639308) [1]

Why This Matters

This evidence demonstrates that the ortho-aminomethylphenylacetic acid moiety confers unique biological functionality that cannot be replicated by generic vector substitutions. For researchers developing cell-penetrating peptide conjugates or cathepsin D-targeted therapeutics, the ortho-AMPA building block (derived from CAS 882847-15-6 after Fmoc deprotection) is functionally irreplaceable.

• [1] Vezenkov, L. L., Sanchez, C. A., Bellet, V., Martin, V., Maynadier, M., et al. (2016). Structure-Activity Relationships of JMV4463, a Vectorized Cathepsin D Inhibitor with Antiproliferative Properties: The Unique Role of the AMPA-Based Vector. ChemMedChem, 11(3), 302-308. DOI: 10.1002/cmdc.201500457. PMID: 26639308 View Source

Methylene Spacer Effect on Physicochemical Properties

Fmoc-2-aminomethylphenylacetic acid (CAS 882847-15-6; C₂₄H₂₁NO₄; MW 387.4 g/mol) differs from its closest benzoic acid analog, Fmoc-2-aminomethylbenzoic acid (CAS 219640-94-5; C₂₃H₁₉NO₄; MW 373.4 g/mol), by the presence of an extra methylene (-CH₂-) spacer between the aromatic ring and the carboxylic acid group [1]. This structural difference results in distinct computed molecular properties: the target compound has a higher XLogP3 value of 4.0 compared to the free 2-aminomethylphenylacetic acid core (XLogP3 = -1.9), reflecting the lipophilic contribution of the Fmoc group [1]. The target compound also possesses 7 rotatable bonds and 5 hydrogen bond acceptors (predicted), while the benzoic acid analog has 7 rotatable bonds and 5 hydrogen bond acceptors . The extra methylene spacer in CAS 882847-15-6 provides greater conformational flexibility at the carboxylate attachment point compared to the directly conjugated benzoic acid analog, which can influence peptide backbone geometry when incorporated into peptide chains.

Spacer Effect

Supporting evidence

Target (CAS 882847-15-6) has MW +14 g/mol, XLogP3=4.0 (Fmoc-protected). Differs by one -CH₂- spacer from the benzoic acid analog.

Supports conformational flexibility review

Computed properties from PubChem (2025); experimental pKa comparison not available.

Evidence Dimension	Molecular properties: molecular weight, formula, LogP, rotatable bonds
Target Compound Data	MW: 387.4 g/mol; Formula: C₂₄H₂₁NO₄; XLogP3 (Fmoc-protected): 4.0; Rotatable bonds: 7; H-bond acceptors: 5 (PubChem computed) [1]
Comparator Or Baseline	Fmoc-2-aminomethylbenzoic acid (CAS 219640-94-5): MW: 373.4 g/mol; Formula: C₂₃H₁₉NO₄; pKa: 3.93 ± 0.36 (predicted); Rotatable bonds: 7 (PubChem computed)
Quantified Difference	MW difference: +14.0 g/mol (one additional CH₂ group); Formula difference: +1 C, +2 H; pKa difference: not directly comparable due to different carboxylic acid environments
Conditions	Computed physicochemical properties from PubChem (2025 release) and ChemicalBook predicted data [1]

Why This Matters

The extra methylene spacer in CAS 882847-15-6 affects both the pKa of the carboxylic acid and the conformational flexibility at the peptide backbone junction, which can influence coupling efficiency in SPPS and the three-dimensional structure of the resulting peptide. This distinction is important for researchers selecting between phenylacetic acid-based and benzoic acid-based building blocks for specific conformational requirements.

• [1] PubChem. (2025). Compound Summary for CID 2756079: 2-(2-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)phenyl)acetic acid. XLogP3 = 4.0; Rotatable Bond Count = 7; H-Bond Acceptor Count = 4. National Library of Medicine. View Source

Purity Specifications for SPPS Applications

Fmoc-2-aminomethylphenylacetic acid (CAS 882847-15-6) is commercially available at ≥98% purity as determined by HPLC from multiple established suppliers including ChemImpex, Santa Cruz Biotechnology, and AKSci . This purity level meets the standard requirements for Fmoc-SPPS building blocks, where high purity is essential to prevent accumulation of deletion peptides and epimerization byproducts during stepwise solid-phase synthesis. The ortho isomer (CAS 882847-15-6) is offered in quantities ranging from 25 mg to 100 g by suppliers such as Fisher Scientific (via WuXi TIDES) and Aladdin . The 4-isomer (CAS 176504-01-1) is available at comparable purity (≥98% HPLC) , while the 3-isomer (CAS 631915-50-9) is typically offered at ≥95% minimum purity , indicating potentially tighter quality control for the 2- and 4-isomers in commercial supply chains.

Purity Specification

Supporting evidence

CAS 882847-15-6: ≥98% (HPLC) from multiple suppliers. Ortho and para isomers share ≥98% spec; meta isomer typically ≥95%.

Specification review for procurement

Data from commercial supplier datasheets; verify with specific lot COA.

Evidence Dimension	Commercially available purity specification (HPLC)
Target Compound Data	CAS 882847-15-6: ≥98% (HPLC) from ChemImpex, Santa Cruz Biotechnology; 98% from AKSci; 95-98% range from multiple vendors
Comparator Or Baseline	CAS 176504-01-1 (4-isomer): ≥98% (HPLC) from ChemImpex ; CAS 631915-50-9 (3-isomer): ≥95% minimum purity from AKSci
Quantified Difference	Target compound and 4-isomer: ≥98% HPLC purity specification; 3-isomer: ≥95% minimum purity specification
Conditions	Purity specifications as reported by commercial suppliers (ChemImpex, AKSci, Santa Cruz Biotechnology, Fisher Scientific) on product datasheets

Why This Matters

Procurement decisions for SPPS building blocks are directly tied to purity specifications: ≥98% purity minimizes side reactions and deletion sequences in automated peptide synthesis, reducing costly purification failures. The availability of ≥98% purity for CAS 882847-15-6 from multiple suppliers provides procurement flexibility and supply chain resilience.

Applications of Fmoc-2-aminomethylphenylacetic Acid

Cyclic Peptide Synthesis with ortho-AMPA Spacer

Fmoc-2-aminomethylphenylacetic acid serves as a key building block for introducing the ortho-aminomethylphenylacetic acid (o-AMPA) spacer into cyclic peptide analogs. As demonstrated in somatostatin analog research, o-AMPA functions as a dipeptide mimetic (Gly-Gly surrogate) that enforces a specific turn conformation [1]. The ortho substitution pattern, as established by comparative NMR conformational analysis of ortho- vs. meta-substituted cyclopeptides, restricts conformational mobility and reduces susceptibility to enzymatic degradation [2]. After Fmoc deprotection with 20% piperidine in DMF, the free aminomethyl group can be coupled to the growing peptide chain using standard carbodiimide coupling reagents (e.g., DIC/OxymaPure) under Fmoc-SPPS conditions .

Cell-Penetrating Peptide-Drug Conjugates via AMPA Vector

The 2-aminomethylphenylacetic acid scaffold (generated from CAS 882847-15-6 after Fmoc removal) has been validated as a cell-penetrating vector component in the JMV4463 bioconjugate series targeting cathepsin D for cancer therapy [1]. The ortho-AMPA tetramer (AMPA₄) vector uniquely enables both intracellular delivery and cytotoxic activity; replacement of this vector with any alternative vector abolished cytotoxicity while retaining cellular uptake [1]. This application scenario is relevant for research groups developing targeted intracellular delivery systems for peptide-based therapeutics, where the ortho-AMPA building block provides a functionally validated vector component that cannot be substituted with generic cell-penetrating peptides.

Cephalosporin Antibiotic Intermediates from ortho-AMPA

2-Aminomethylphenylacetic acid is an established key intermediate in the synthesis of ceforanide, a second-generation cephalosporin antibiotic [1]. The amino group of this intermediate requires protection prior to condensation with 7-ACA (7-aminocephalosporanic acid). The quantitative comparison of protecting strategies by Zhao et al. (2014) demonstrated that Boc protection achieves 88.1% yield, while acetacetic ester protection yields 82.3% [1]. Fmoc protection (as provided by CAS 882847-15-6) offers the advantage of milder, orthogonal deprotection conditions compared to the strongly acidic TFA or HCl conditions required for Boc or acetacetic ester deprotection, which is particularly advantageous when the cephalosporin β-lactam ring is sensitive to acidic conditions [2].

Non-Natural Aromatic Building Blocks in Peptide Libraries

The ortho-aminomethylphenylacetic acid scaffold has been utilized as a non-coded amino acid in bradykinin B2 receptor antagonist peptide libraries, where it was substituted at position 7 alongside N-benzylglycine and 3-aminophenylacetic acid [1]. The ≥98% HPLC purity specification of commercially available Fmoc-2-aminomethylphenylacetic acid [2] makes it directly suitable for automated Fmoc-SPPS peptide library synthesis without additional purification. The predicted physicochemical properties (XLogP3 = 4.0 for the Fmoc-protected form, density 1.3±0.1 g/cm³, boiling point 628.2±43.0 °C) inform solubility and handling parameters for automated synthesizer protocols.

Application

Selection Property

Validation Focus

Cyclic Peptide Synthesis

Conformationally constrained ortho-AMPA spacer

NMR conformational analysis; turn-mimetic validation

Cell-Penetrating Conjugates

Ortho-AMPA vector for intracellular delivery

Cell-model endpoint review; uptake vs. activity correlation

Antibiotic Intermediate Synthesis

Protected ortho-AMPA building block

Deprotection condition compatibility; yield optimization

Peptide Library Construction

High-purity non-natural amino acid

Automated SPPS coupling efficiency; purity threshold

• [1] Vezenkov, L. L., et al. (2016). ChemMedChem, 11(3), 302-308. DOI: 10.1002/cmdc.201500457. PMID: 26639308; and Zhao, Y., Wang, R., & Liu, M. (2014). Research on Chemical Intermediates, 40, 1637-1640. DOI: 10.1007/s11164-013-1069-4; and Tourwé, D., et al. (2004). Conformation-directed design of cyclic somatostatins containing a βVI-turn mimetic; and Novel analogues of bradykinin conformationally restricted in the C-terminal part of the molecule (2024). Retrieved from https://asep.lib.cas.cz View Source
• [2] Convert, O., et al. (1990). Biopolymers, 30(5-6), 583-591. DOI: 10.1002/bip.360300510; and ChemImpex International. (2024). Fmoc-2-aminomethyl-phenylacetic acid, ≥98% (HPLC), CAS 882847-15-6. Product Datasheet. View Source